Cas no 888439-33-6 (N-(3-chloro-4-fluorophenyl)-3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxamide
• CAS No: 888439-33-6
• MF: C₂₅H₂₀ClFN₂O₅
• MW: 482.888109207153
• CID: 6315731
• PubChem ID: 16817718
• Update Time: 2025-06-11

N-(3-chloro-4-fluorophenyl)-3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxamide
• N-(3-chloro-4-fluorophenyl)-3-(2-(3,4-dimethoxyphenyl)acetamido)benzofuran-2-carboxamide
• N-(3-chloro-4-fluorophenyl)-3-[[2-(3,4-dimethoxyphenyl)acetyl]amino]-1-benzofuran-2-carboxamide
• 888439-33-6
• AB00677161-01
• N-(3-chloro-4-fluorophenyl)-3-[2-(3,4-dimethoxyphenyl)acetamido]-1-benzofuran-2-carboxamide
• F1883-0715
• AKOS024617182

• Inchi： 1S/C25H20ClFN2O5/c1-32-20-10-7-14(11-21(20)33-2)12-22(30)29-23-16-5-3-4-6-19(16)34-24(23)25(31)28-15-8-9-18(27)17(26)13-15/h3-11,13H,12H2,1-2H3,(H,28,31)(H,29,30)
• InChI Key： IIHQZVZOMFAYQM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1=C(C2C=CC=CC=2O1)NC(CC1C=CC(=C(C=1)OC)OC)=O)=O)F

Computed Properties

• Exact Mass: 482.1044776g/mol
• Monoisotopic Mass: 482.1044776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 89.8Ų

Additional information on N-(3-chloro-4-fluorophenyl)-3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxamide

Comprehensive Overview of N-(3-chloro-4-fluorophenyl)-3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxamide (CAS No. 888439-33-6)

N-(3-chloro-4-fluorophenyl)-3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxamide (CAS No. 888439-33-6) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzofuran core and substituted phenyl groups, is often explored for its potential therapeutic applications. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a subject of ongoing studies in drug discovery and development.

The compound's unique structure, featuring a 3-chloro-4-fluorophenyl moiety and a 3,4-dimethoxyphenyl acetamido group, contributes to its distinct chemical properties. These attributes are critical for its potential role in targeting specific enzymatic pathways or receptor proteins. In recent years, the demand for novel small-molecule inhibitors and modulators has increased, and compounds like N-(3-chloro-4-fluorophenyl)-3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxamide are at the forefront of such investigations.

One of the key areas of interest is the compound's potential application in cancer research. With the rising global focus on precision medicine and targeted therapies, researchers are examining how this compound might interact with kinase proteins or other cellular targets. Its structural analogs have shown promise in preclinical studies, prompting further exploration of its mechanism of action and pharmacokinetic profile.

Another hot topic in the scientific community is the compound's potential role in neurodegenerative diseases. Given the increasing prevalence of conditions like Alzheimer's and Parkinson's, there is a growing need for molecules that can modulate neuroinflammatory pathways or oxidative stress responses. The dimethoxyphenyl and benzofuran components of this compound are being studied for their neuroprotective effects, making it a candidate for future therapeutic development.

From a synthetic chemistry perspective, the compound's multi-step synthesis and purification processes are of great interest. Chemists are optimizing routes to improve yield and purity, which are essential for scaling up production for research or clinical use. The use of green chemistry principles and catalytic methods is also being explored to enhance the sustainability of its synthesis.

In addition to its potential therapeutic applications, N-(3-chloro-4-fluorophenyl)-3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxamide is a valuable tool for structure-activity relationship (SAR) studies. By modifying its functional groups, researchers can gain insights into how specific molecular modifications affect its biological activity. This approach is widely used in medicinal chemistry to design more effective and selective compounds.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are also critical factors in its development. These properties influence its bioavailability and drug-likeness, which are essential considerations for any potential pharmaceutical application. Advanced analytical techniques, including HPLC, NMR, and mass spectrometry, are employed to characterize and validate these properties.

As the scientific community continues to explore the potential of N-(3-chloro-4-fluorophenyl)-3-2-(3,4-dimethoxyphenyl)acetamido-1-benzofuran-2-carboxamide, its relevance in drug discovery and biochemical research is expected to grow. With advancements in computational modeling and high-throughput screening, researchers can accelerate the identification of its biological targets and therapeutic potential. This compound represents a promising avenue for addressing unmet medical needs and advancing the field of precision therapeutics.